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Compound of Interest

Compound Name: 1,3-Dibromo-2-methylpropane

Cat. No.: B1585101 Get Quote

In-Depth Technical Guide: 1,3-Dibromo-2-
methylpropane
This guide provides a comprehensive overview of the chemical properties, synthesis, and

analysis of 1,3-Dibromo-2-methylpropane, tailored for researchers, scientists, and

professionals in drug development.

Core Compound Data
1,3-Dibromo-2-methylpropane is a halogenated hydrocarbon utilized in various organic

synthesis applications. A summary of its key quantitative data is presented below.
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Property Value Citations

Molecular Formula C4H8Br2 [1][2][3][4][5][6][7]

Molecular Weight 215.91 g/mol [2][6]

Alternate Molecular Weight 215.9143 g/mol [1][3]

Alternate Molecular Weight 215.92 g/mol [4][5][7]

Density 1.779 g/cm³ [3]

Boiling Point 177.5°C at 760 mmHg [3]

Alternate Boiling Point 175 °C [4]

Flash Point 48.8°C [3]

Refractive Index 1.505 [3]

Vapor Pressure 1.4 mmHg at 25°C [3]

CAS Number 28148-04-1 [1][2][3]

Hypothetical Experimental Protocol: Synthesis of
1,3-Dibromo-2-methylpropane
This section details a representative method for the synthesis of 1,3-Dibromo-2-
methylpropane from 2-methyl-1,3-propanediol.

Objective: To synthesize 1,3-Dibromo-2-methylpropane via a nucleophilic substitution

reaction.

Materials:

2-methyl-1,3-propanediol

Phosphorus tribromide (PBr₃)

Anhydrous diethyl ether

Saturated sodium bicarbonate solution
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Anhydrous magnesium sulfate

Round-bottom flask

Reflux condenser

Dropping funnel

Heating mantle

Separatory funnel

Distillation apparatus

Procedure:

In a round-bottom flask equipped with a reflux condenser and a dropping funnel, dissolve 2-

methyl-1,3-propanediol in anhydrous diethyl ether.

Cool the flask in an ice bath.

Slowly add phosphorus tribromide to the solution via the dropping funnel with constant

stirring.

After the addition is complete, remove the ice bath and allow the mixture to warm to room

temperature.

Gently heat the mixture to reflux for 2-3 hours.

Cool the reaction mixture and slowly pour it over crushed ice.

Transfer the mixture to a separatory funnel and wash it with a saturated sodium bicarbonate

solution, followed by water.

Separate the organic layer and dry it over anhydrous magnesium sulfate.

Filter the drying agent and remove the solvent by rotary evaporation.

Purify the crude product by fractional distillation to obtain 1,3-Dibromo-2-methylpropane.
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Visualized Workflows and Relationships
To further elucidate the concepts, the following diagrams illustrate the logical relationship of the

compound's structure to its reactivity and a general experimental workflow for its analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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